Cas no 6890-38-6 (Pyrazine, 2,5-dimethyl-, 1,4-dioxide)

• Product Name: Pyrazine, 2,5-dimethyl-, 1,4-dioxide
• CAS No: 6890-38-6
• Molecular Formula: C₆H₈N₂O₂
• Molecular Weight: 140.13992
• CID: 972470
• PubChem ID: 587626

Pyrazine, 2,5-dimethyl-, 1,4-dioxide Properties

Names and Identifiers

• Pyrazine, 2,5-dimethyl-, 1,4-dioxide
• 2,5-dimethylpyrazine 1,4-dioxide
• 2,5-dimethyl-4-oxidopyrazin-1-ium 1-oxide
• NSC-109851
• NSC109851
• 6890-38-6
• Pyrazine,5-dimethyl-, 1,4-dioxide
• 2,5-dimethylpyrazine-1,4-dioxide
• DTXSID40343120
• 3,6-Dimethyl-4-oxido-5,6-dihydro-2h-pyrazine 1-oxide
• DS-013975

• InChIKey： QQWHPPCKIBOLLX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3
• SMILES： Cc1cn(=O)c(C)cn1=O

Computed Properties

• Exact Mass: 140.05864
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.059
• Heavy Atom Count: 10
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• LogP: 1.16040
• PSA: 53.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoazanium compounds